Cas no 2228941-47-5 (3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228941-47-5
• MF: C₁₇H₂₂ClNO₄
• MW: 339.81388425827
• CID: 5783776
• PubChem ID: 165622223
• Update Time: 2025-06-12

3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228941-47-5
• 3-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1901226
• 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C17H22ClNO4/c1-16(2,3)23-15(22)19-11-7-6-9(8-10(11)18)12-13(14(20)21)17(12,4)5/h6-8,12-13H,1-5H3,(H,19,22)(H,20,21)
• InChI Key： NJEHAZRWAJAHMW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(C(=O)O)C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.1237359g/mol
• Monoisotopic Mass: 339.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228941-47-5)

3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, with the CAS number 2228941-47-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a chlorinated phenyl ring, and a cyclopropane moiety. These structural elements contribute to its potential therapeutic applications and have been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The tert-butoxycarbonyl (Boc) protecting group in 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a common functional group used in organic synthesis to protect amino groups during multi-step reactions. This group can be readily removed under acidic conditions, making it a versatile tool in the synthesis of complex molecules. The presence of the Boc group in this compound suggests that it may be an intermediate in the synthesis of more complex pharmaceutical agents or may itself have potential as a prodrug.

The chlorinated phenyl ring is another key feature of 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Chlorine atoms are known to influence the lipophilicity and metabolic stability of organic compounds, which can be crucial for their pharmacokinetic properties. The chlorination of the phenyl ring may enhance the compound's ability to cross cell membranes and improve its bioavailability, making it an attractive candidate for drug development.

The cyclopropane moiety in 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid adds further complexity to its structure. Cyclopropanes are highly strained three-membered rings that can exhibit unique reactivity and conformational properties. These properties can influence the compound's binding affinity to biological targets and its overall biological activity. Recent studies have shown that cyclopropanes can modulate protein-protein interactions and enzyme activities, suggesting that this compound may have potential as a modulator of specific biological pathways.

In terms of its potential therapeutic applications, 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been investigated for its anti-inflammatory and anti-cancer properties. Research has demonstrated that this compound can inhibit the activity of specific enzymes involved in inflammatory responses and cancer cell proliferation. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary studies have indicated that this compound may have cytotoxic effects on certain cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid have also been studied to assess its suitability as a drug candidate. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows it to cross cell membranes efficiently, while its metabolic stability ensures that it remains active for an extended period in the body. These properties are essential for ensuring that the compound reaches its intended target site and exerts its therapeutic effects.

To further understand the biological activities of 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, researchers have employed various biochemical and cellular assays. These studies have revealed that the compound can modulate signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses and cancer development. By targeting this pathway, the compound may offer a novel approach for treating inflammatory diseases and cancers.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as a therapeutic agent. Early-phase trials have demonstrated promising results, with the compound showing good tolerability and preliminary evidence of clinical benefit in patients with inflammatory conditions and certain types of cancer. However, further research is needed to fully understand its therapeutic potential and optimize its use in clinical settings.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228941-47-5) is a promising compound with unique structural features that contribute to its potential therapeutic applications. Its ability to modulate key biological pathways involved in inflammation and cancer makes it an attractive candidate for further development as a pharmaceutical agent. Ongoing research continues to explore its mechanisms of action and clinical utility, paving the way for new treatments for various diseases.